N-(3-fluoro-4-methylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C21H20FN3O2/c1-13-4-7-16(8-5-13)21-23-15(3)10-20(25-21)27-12-19(26)24-17-9-6-14(2)18(22)11-17/h4-11H,12H2,1-3H3,(H,24,26)
• InChI Key: UNNBBCZQEFFJRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CC(=N2)OCC(=O)NC3=CC(=C(C=C3)C)F)C
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol
• CAS No.: 1030090-69-7

Description

N-(3-fluoro-4-methylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C21H20FN3O2 and its molecular weight is 365.408. The purity is usually 95%.
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Biological Activity

N-(3-fluoro-4-methylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide, also known by its CAS number 1030090-69-7, is a complex organic compound that exhibits potential biological activity, particularly in the field of medicinal chemistry. This article provides a comprehensive overview of its biological activity, including synthesis pathways, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is $C_{21}H_{20}FN_{3}O_{2}$ with a molecular weight of 365.4 g/mol. The compound features a fluorinated aromatic ring, a pyrimidine moiety, and an acetamide group, which are critical for its biological activity.

Property	Value
CAS Number	1030090-69-7
Molecular Formula	C21H20FN3O2
Molecular Weight	365.4 g/mol
Density	N/A
Boiling Point	N/A
Melting Point	N/A

The biological activity of this compound is primarily attributed to its ability to modulate various protein kinases. Protein kinases are crucial in regulating cellular processes such as proliferation, apoptosis, and signal transduction pathways. The presence of the pyrimidine ring suggests that this compound may act as a kinase inhibitor, potentially impacting cancer cell growth and survival.

In Vitro Studies

Recent studies have highlighted the compound's effectiveness against various cancer cell lines. For instance, it demonstrated significant inhibition of cell proliferation in MCF-7 (breast cancer) and H1975 (non-small cell lung cancer) cell lines. The IC50 values for these studies ranged from 0.442 μM to 17.02 μM, indicating potent antiproliferative activity compared to standard treatments like 5-Fluorouracil (5-FU) .

Case Studies

• Anticancer Activity : In a study examining the compound's effects on MDA-MB-231 cells, it was found to induce apoptosis and significantly inhibit EGFR phosphorylation. This suggests that the compound may be effective in treating cancers characterized by dysregulated EGFR signaling .
• Safety Profile : A toxicity study conducted on healthy mice showed that the compound had a favorable safety profile when administered orally at doses up to 40 mg/kg for three days . This is promising for its potential therapeutic use.

Therapeutic Applications

Given its biological activity, this compound has potential applications in:

• Oncology : As a kinase inhibitor, it may serve as a treatment for various cancers by inhibiting tumor growth and inducing apoptosis.
• Infectious Diseases : The compound's structure suggests it could also be explored for antiviral properties, similar to other pyrimidine derivatives .